Cas no 70399-10-9 (1,5-Dihydro-1-(trifluoroacetyl)-2H-pyrrol-2-one)

• Product Name: 1,5-Dihydro-1-(trifluoroacetyl)-2H-pyrrol-2-one
• CAS No: 70399-10-9
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 867777
• PubChem ID: 12505877
• Update Time: 2025-04-19

1,5-Dihydro-1-(trifluoroacetyl)-2H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroacetyl)-2H-pyrrol-5-one
• 2H-Pyrrol-2-one, 1,5-dihydro-1-(trifluoroacetyl)- (9CI)
• 1-(2,2,2-Trifluoroacetyl)-1H-pyrrol-2(5H)-one
• 70399-10-9
• DTXSID30500700
• 1-(Trifluoroacetyl)-1,5-dihydro-2H-pyrrol-2-one
• 1,5-DIHYDRO-1-(TRIFLUOROACETYL)-2H-PYRROL-2-ONE
• 1,5-Dihydro-1-(trifluoroacetyl)-2H-pyrrol-2-one

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)5(12)10-3-1-2-4(10)11/h1-2H,3H2
• InChI Key： QKVQDTNZGFWMSG-UHFFFAOYSA-N
• SMILES： FC(C(N1C(C=CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 179.01941286g/mol
• Monoisotopic Mass: 179.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.4Ų